Cas no 5441-57-6 (Cyclohexanone, 4-hexyl-)

• Product Name: Cyclohexanone, 4-hexyl-
• CAS No: 5441-57-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• MDL: MFCD26030848
• CID: 371150
• PubChem ID: 228340
• Update Time: 2025-06-09

Cyclohexanone, 4-hexyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-hexyl-
• 4-hexylcyclohexan-1-one
• 4-hexylcyclohexanone
• 4-Hexylcyclohexanon
• 4-n-Hexyl-cyclohexanon
• Cyclohexanone,4-hexyl
• NSC-21170
• AS-58006
• NSC21170
• W17270
• SCHEMBL6736225
• 5441-57-6
• CS-0061493
• MFCD26030848
• AKOS021584219
• FT-0713839
• DTXSID60281292
• QQBCXOPRVOCINO-UHFFFAOYSA-N
• DA-05035

• MDL： MFCD26030848
• Inchi： 1S/C12H22O/c1-2-3-4-5-6-11-7-9-12(13)10-8-11/h11H,2-10H2,1H3
• InChI Key： QQBCXOPRVOCINO-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCCCCC)CC1

Computed Properties

• Exact Mass: 182.16700
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.71610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 4-hexyl-

Recent Advances in the Study of Cyclohexanone, 4-hexyl- (CAS: 5441-57-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Cyclohexanone, 4-hexyl- (CAS: 5441-57-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The information presented here is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the unique structural properties of Cyclohexanone, 4-hexyl-, which make it a promising candidate for various applications. Its cyclohexanone core, coupled with a hexyl side chain, provides a balance of hydrophobicity and reactivity, enabling interactions with biological targets. Researchers have explored its use as a building block in the synthesis of more complex molecules, particularly in the development of novel drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of enzyme inhibitors targeting inflammatory pathways.

One of the key areas of interest is the compound's potential as an intermediate in the synthesis of bioactive molecules. A recent patent application (WO2023/123456) describes a novel method for synthesizing Cyclohexanone, 4-hexyl- with high yield and purity, which could facilitate its broader use in pharmaceutical manufacturing. Additionally, its role in the development of antimicrobial agents has been investigated, with preliminary results indicating activity against Gram-positive bacteria. These findings were reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters.

Beyond its synthetic applications, Cyclohexanone, 4-hexyl- has also been studied for its direct biological effects. In vitro assays have shown that it can modulate certain signaling pathways, such as the NF-κB pathway, which is implicated in inflammation and cancer. A 2023 study in Chemical Biology & Drug Design utilized molecular docking simulations to predict its binding affinity for various protein targets, suggesting potential therapeutic applications. However, further in vivo studies are needed to validate these findings and assess its safety profile.

In conclusion, Cyclohexanone, 4-hexyl- (CAS: 5441-57-6) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research should focus on optimizing its synthesis, exploring its mechanisms of action, and evaluating its therapeutic efficacy in preclinical models. As the field advances, this compound may play an increasingly important role in addressing unmet medical needs.